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A Comparative Guide to the Emulsifying Properties
of Lauramide MEA and Tween 80
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of Lauramide MEA and Tween 80,

two non-ionic surfactants widely used across various industries. The objective is to delineate

their respective emulsifying properties, supported by physicochemical data and standardized

experimental protocols, to aid in the selection of the appropriate agent for formulation

development.

Introduction and Physicochemical Overview
Both Lauramide MEA and Tween 80 function as surface-active agents that enable the

formation of stable emulsions by reducing interfacial tension between immiscible liquids like oil

and water. However, their chemical nature, physical properties, and functional roles in

formulations are distinct.

Lauramide MEA (Lauric Acid Monoethanolamide) is a fatty acid amide synthesized from lauric

acid, which is derived from coconut oil, and monoethanolamine.[1][2] It typically appears as a

white, waxy solid.[1] While it possesses emulsifying capabilities, it is predominantly used in the

cosmetics and personal care industry as a foam booster, viscosity modifier, and secondary

emulsifier.[2][3]
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Tween 80 (Polysorbate 80) is a complex polyoxyethylene sorbitan monooleate derived from

sorbitol and oleic acid.[4][5] It is a viscous, amber-colored liquid that is readily soluble in water.

[4][5] Its strong hydrophilic nature makes it an excellent emulsifier for creating stable oil-in-

water (O/W) emulsions, and it is ubiquitously used in the pharmaceutical, food, and cosmetic

industries.[6][7]

A summary of their key physicochemical properties is presented below.

Table 1: Comparative Physicochemical Properties

Property Lauramide MEA Tween 80 (Polysorbate 80)

INCI Name Lauramide MEA Polysorbate 80

Chemical Class Fatty Acid Amide
Polyoxyethylene Sorbitan

Ester

Origin
Derived from coconut oil and

monoethanolamine.[1]

Derived from sorbitol and oleic

acid.[4]

Appearance
White to light-yellow waxy

solid/flakes.[1][8]

Viscous, amber-colored liquid.

[4]

Solubility

Slightly soluble in water;

dispersible with other

surfactants.[1][8]

Soluble/miscible in water.[4][5]

Molecular Formula C₁₄H₂₉NO₂[1] C₆₄H₁₂₄O₂₆[4]

Molecular Weight ~243.39 g/mol [8] ~1310 g/mol [4][9]

HLB Value ~13.5 (as Cocamide MEA)¹ 15.0[5][10][11][12]

Primary Function
Foam booster, thickener, co-

emulsifier.[2][13]

Primary O/W emulsifier,

solubilizer, stabilizer.[6][7]

¹Note: A specific HLB value for Lauramide MEA is not consistently published. The value of 13.5

for Cocamide MEA, a closely related compound, is often used as a reference.[14]
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Non-ionic surfactants like Lauramide MEA and Tween 80 stabilize emulsions by adsorbing at

the oil-water interface. Their molecular structure is amphiphilic, containing both a hydrophobic

(lipophilic) tail that orients towards the oil phase and a hydrophilic head that prefers the

aqueous phase. This arrangement lowers the interfacial free energy, facilitating the dispersion

of one liquid into the other as fine droplets and creating a protective barrier that prevents

droplet coalescence.

The Hydrophilic-Lipophilic Balance (HLB) value is a critical parameter, with higher values (8-18)

indicating greater hydrophilicity, making the surfactant suitable for oil-in-water (O/W) emulsions.

[11] Tween 80's high HLB of 15 makes it an exceptionally effective O/W emulsifier.[12][15]

Lauramide MEA's estimated HLB also places it in the O/W emulsifier category, though it is

often used in conjunction with other surfactants to enhance overall formulation stability and

texture.[3]
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Oil Droplet in Aqueous Phase

Hydrophilic Head

Hydrophobic Tail
Surfactant molecules stabilizing an oil droplet.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lauramide MEA Arm Tween 80 Arm

Start: Define Oil & Emulsifier Concentration

1. Prepare Oil Phase
(e.g., Medium-Chain Triglycerides)

2a. Prepare Aqueous Phase
+ Lauramide MEA (e.g., 1% w/v)

2b. Prepare Aqueous Phase
+ Tween 80 (e.g., 1% w/v)

3a. High-Shear Homogenization
(e.g., 10,000 rpm, 10 min)

3b. High-Shear Homogenization
(e.g., 10,000 rpm, 10 min)

4a. Cool Emulsion to
Room Temperature

4b. Cool Emulsion to
Room Temperature

5a. Stability & Droplet Analysis (Lauramide MEA Emulsion) 5b. Stability & Droplet Analysis (Tween 80 Emulsion)

6. Compare Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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